3-[(3-Methylcyclohexyl)amino]propan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[(3-Methylcyclohexyl)amino]propan-1-ol is a secondary amine derivative featuring a propanol backbone substituted with a 3-methylcyclohexyl group at the amino position. This compound belongs to a broader class of amino alcohols, which are structurally characterized by an amino group (-NH-) and a hydroxyl group (-OH) separated by a three-carbon chain.
Properties
Molecular Formula |
C10H21NO |
|---|---|
Molecular Weight |
171.28 g/mol |
IUPAC Name |
3-[(3-methylcyclohexyl)amino]propan-1-ol |
InChI |
InChI=1S/C10H21NO/c1-9-4-2-5-10(8-9)11-6-3-7-12/h9-12H,2-8H2,1H3 |
InChI Key |
OIVIRUKDLJZHAU-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCC(C1)NCCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(3-Methylcyclohexyl)amino]propan-1-ol typically involves the reaction of 3-methylcyclohexylamine with propylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:
[ \text{3-Methylcyclohexylamine} + \text{Propylene oxide} \rightarrow \text{3-[(3-Methylcyclohexyl)amino]propan-1-ol} ]
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of catalysts and specific reaction conditions can enhance the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
3-[(3-Methylcyclohexyl)amino]propan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a carbonyl compound.
Reduction: The amino group can be reduced to form a secondary amine.
Substitution: The hydroxy group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be used.
Substitution: Various reagents can be used depending on the desired substitution, such as alkyl halides for alkylation.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of secondary amines.
Substitution: Formation of substituted propanolamines.
Scientific Research Applications
3-[(3-Methylcyclohexyl)amino]propan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of other compounds.
Biology: Studied for its potential effects on biological systems.
Medicine: Investigated for its potential therapeutic properties.
Industry: Used in the production of various chemical products.
Mechanism of Action
The mechanism of action of 3-[(3-Methylcyclohexyl)amino]propan-1-ol involves its interaction with specific molecular targets. The hydroxy and amino groups allow it to participate in various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Core Backbone Variations
- Propanol-Amino Scaffold: The target compound shares the 3-aminopropanol backbone with analogs such as CGP60474 () and ADS-003 (). However, substituents on the amino group vary significantly: CGP60474: Contains a pyrimidine-pyridine system linked to a 3-chlorophenyl group, enabling ATP-competitive binding to CDK2 . ADS-003: Features a 4-hydroxypiperidine moiety with a lipophilic residue, optimized for histamine H3 receptor antagonism .
Substituent Effects
- Lipophilic Groups: 3-Methylcyclohexyl: Moderately lipophilic, balancing solubility and membrane permeability. Adamantyl (4e, 4f, 4g): Bulky and highly lipophilic, as seen in . Adamantane derivatives exhibit enhanced receptor binding but may reduce aqueous solubility .
- Heterocyclic Systems: Thienopyrimidine (): Compounds with fused thiophene-pyrimidine rings demonstrate cytotoxicity, suggesting heterocycles enhance bioactivity through DNA intercalation or enzyme inhibition .
Table 1: Structural Features and Substituent Impacts
Physicochemical Data
- Melting Points: Adamantane derivatives: 85–111°C, reflecting high crystallinity due to bulky substituents . Thienopyrimidine analogs: Not reported, but heterocycles likely increase melting points .
- Solubility :
Kinase Inhibition
- CGP60474 : Binds CDK2 in a cis conformation (EC50 ~0.1–1 μM), contrasting with 4,6-pyrimidine scaffolds that adopt trans conformations for Bcr-Abl inhibition .
- Thienopyrimidine Analogs (): Exhibit cytotoxicity (EC50 <10 μM) in colorectal adenoma and breast cancer cell lines, likely via kinase or DNA damage pathways .
Receptor Modulation
- ADS-003: Demonstrates nanomolar affinity for histamine H3 receptors (Ki ~15 nM), reducing food intake in rats. Elongated alkyl chains enhance potency compared to shorter analogs .
- 3-(Methylamino)propan-1-ol Derivatives (): Structural flexibility (e.g., methylamino group) influences binding to targets like histamine receptors .
Biological Activity
3-[(3-Methylcyclohexyl)amino]propan-1-ol, with the chemical formula C10H21NO and CAS number 1024275-22-6, is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.
The biological activity of 3-[(3-Methylcyclohexyl)amino]propan-1-ol is primarily attributed to its interaction with G protein-coupled receptors (GPCRs). GPCRs are crucial in mediating various physiological responses, including inflammation and immune responses. Compounds that act on these receptors can modulate signaling pathways involved in diseases such as diabetes, cancer, and cardiovascular disorders.
Pharmacological Effects
-
Anti-inflammatory Properties:
- Studies have indicated that compounds similar to 3-[(3-Methylcyclohexyl)amino]propan-1-ol exhibit anti-inflammatory effects by acting as antagonists or agonists at specific GPCRs. For instance, the modulation of formyl peptide receptors (FPRs) has been linked to reduced inflammatory responses in various models .
-
Neuroprotective Effects:
- The neuroprotective potential of this compound may be explored through its ability to influence neurotransmitter systems or protect against oxidative stress. Research suggests that GPCR modulation can lead to improved neuronal survival under stress conditions.
Case Study 1: Anti-inflammatory Effects
In a study evaluating the effects of various GPCR ligands on human neutrophils, it was found that certain compounds exhibited significant anti-inflammatory activity by inhibiting neutrophil activation and migration. These findings suggest that 3-[(3-Methylcyclohexyl)amino]propan-1-ol could play a role in developing anti-inflammatory therapeutics .
Case Study 2: Neuroprotective Mechanisms
Research on neuroprotective agents has highlighted the importance of GPCR signaling in neuronal health. A compound structurally related to 3-[(3-Methylcyclohexyl)amino]propan-1-ol demonstrated protective effects against neurodegeneration in animal models, indicating its potential utility in treating neurodegenerative diseases .
Data Summary
| Property | Details |
|---|---|
| Molecular Formula | C10H21NO |
| CAS Number | 1024275-22-6 |
| Molecular Weight | 171.28 g/mol |
| Purity | 97% |
| Biological Activities | Anti-inflammatory, Neuroprotective |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
